Cas no 637746-81-7 (3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 637746-81-7
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 5554409
• Update Time: 2025-06-09

3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 3-(4-methyl-2-thiazolyl)-2-oxo-2H-1-benzopyran-7-yl ester
• 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C18H16N2O5S/c1-11-10-26-16(19-11)14-8-12-2-3-13(9-15(12)25-17(14)21)24-18(22)20-4-6-23-7-5-20/h2-3,8-10H,4-7H2,1H3
• InChI Key： LWTIGCPPDFXVMD-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC(=O)C(C2=NC(C)=CS2)=C3)=O)CCOCC1

Computed Properties

• Exact Mass: 372.078
• Monoisotopic Mass: 372.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 600.2±65.0 °C(Predicted)
• pka: 2.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

Comprehensive Overview of 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637746-81-7)

3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637746-81-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a coumarin backbone with a thiazole and morpholine moiety, making it a versatile scaffold for drug discovery. Its unique structure has been explored for potential applications in enzyme inhibition, fluorescence labeling, and targeted therapy. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, which are critical for developing next-generation therapeutics.

The compound's CAS No. 637746-81-7 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name reflects its complex architecture, highlighting the integration of heterocyclic and aromatic systems. Recent studies have focused on its potential role in modulating cell signaling pathways, particularly those involving kinases and G-protein-coupled receptors (GPCRs). These investigations align with the growing demand for small-molecule inhibitors in oncology and neurology research.

In the context of drug design, 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate exemplifies the trend toward multifunctional ligands. Its coumarin-thiazole hybrid structure offers dual functionality: the coumarin unit provides fluorescence properties for imaging, while the thiazole ring enhances binding affinity to biological targets. This duality is especially relevant in theranostics, where diagnostics and therapy are combined. Such innovations address the rising interest in personalized medicine and precision oncology.

The synthesis of CAS No. 637746-81-7 typically involves multi-step organic reactions, including esterification and cyclization strategies. Optimizing its yield and purity is a key focus for chemists, as impurities can affect its biological activity. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound. These methodologies are frequently searched by professionals seeking quality control protocols for high-value intermediates.

Beyond its pharmaceutical potential, 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is also studied for its material science applications. Its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary appeal resonates with trends in green chemistry and sustainable technology, where researchers aim to reduce waste and energy consumption during synthesis.

Frequently asked questions about this compound include its solubility in common solvents like DMSO or methanol, its stability under various pH conditions, and its compatibility with biological assays. These queries reflect the practical challenges faced by scientists in preclinical development. Additionally, the compound's toxicity profile and metabolic pathways are subjects of ongoing research, aligning with regulatory requirements for drug safety.

In summary, 3-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637746-81-7) represents a convergence of medicinal chemistry, biophysics, and materials engineering. Its multifaceted applications underscore the importance of structure-activity relationship (SAR) studies in modern science. As the demand for novel bioactive compounds grows, this molecule continues to inspire innovation across multiple disciplines.